Cas no 857249-05-9 (5-ETHYL-4-HYDROXY-6-PHENYL-PYRAN-2-ONE)

• Product Name: 5-ETHYL-4-HYDROXY-6-PHENYL-PYRAN-2-ONE
• CAS No: 857249-05-9
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 4244387
• Update Time: 2026-04-14

5-ETHYL-4-HYDROXY-6-PHENYL-PYRAN-2-ONE Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 5-ethyl-4-hydroxy-6-phenyl-
• 5-ETHYL-4-HYDROXY-6-PHENYL-PYRAN-2-ONE

Additional information on 5-ETHYL-4-HYDROXY-6-PHENYL-PYRAN-2-ONE

Professional Introduction to Compound with CAS No. 857249-05-9 and Product Name: 5-ethyl-4-hydroxy-6-phenyl-pyrان-2-one

5-Ethyl-4-hydroxy-6-phenyl-pyran-2-one, identified by its CAS number 857249-05-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a pyranone core, has garnered attention due to its structural versatility and potential biological activities. The presence of both ethyl and hydroxy substituents, coupled with a phenyl aromatic ring, contributes to its unique chemical properties, making it a valuable scaffold for drug discovery and material science applications.

The pyranone moiety is a well-studied structural motif in medicinal chemistry, known for its stability and ability to engage in various hydrogen bonding interactions. These characteristics make 5-ethyl-4-hydroxy-6-phenyl-pyran-2-one a promising candidate for developing novel therapeutic agents. Recent advancements in computational chemistry have enabled more accurate predictions of its pharmacokinetic behavior, suggesting potential applications in areas such as anti-inflammatory and antioxidant therapies.

In the context of modern drug development, the synthesis of 5-ethyl-4-hydroxy-6-phenyl-pyran-2-one has been optimized through multiple pathways, including condensation reactions and cyclization processes. The introduction of the ethyl group at the 5-position enhances the lipophilicity of the molecule, which is often critical for membrane permeability and bioavailability. Meanwhile, the hydroxy group at the 4-position provides a site for further functionalization, allowing chemists to explore derivatives with enhanced biological activity.

One of the most compelling aspects of 5-ethyl-4-hydroxy-6-phenyl-pyran-2-one is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel scaffolds that mimic natural products with known pharmacological effects. For instance, studies have demonstrated its utility in constructing analogs of flavonoids, which are renowned for their diverse biological functions. The phenyl ring in particular contributes to electronic properties that can modulate receptor binding affinities, making it an attractive feature for medicinal chemists.

The integration of machine learning techniques has further accelerated the exploration of 5-ethyl-4-hydroxy-6-phenyl-pyran-2-one derivatives. By analyzing large datasets of chemical structures and biological responses, computational models can predict the likelihood of success for new drug candidates. This approach has been particularly effective in identifying lead compounds that exhibit desirable pharmacokinetic profiles. The combination of experimental validation with predictive modeling provides a robust framework for optimizing derivatives of this compound.

Recent clinical trials have begun to explore the potential therapeutic applications of molecules related to 5-ethyl-4-hydroxy-6-phenyl-pyran-2-one. While these studies are still in early stages, preliminary results suggest promising activity in models of neurodegenerative diseases. The ability of the pyranone core to interact with biological targets such as kinases and transcription factors makes it an attractive candidate for further investigation. Additionally, the structural flexibility allows for modifications that could enhance selectivity and reduce side effects.

The industrial synthesis of 5-ethyl-4-hydroxy-6-phenyl-pyran-2-one has also seen significant advancements. Continuous flow chemistry techniques have enabled more efficient production processes, reducing waste and improving yield. These innovations align with broader trends in green chemistry, where sustainability is increasingly prioritized alongside efficacy. The scalability of these methods ensures that researchers can access sufficient quantities of the compound for both academic and commercial applications.

In conclusion, 5-Ethyl-4-hydroxy-6 phenyl-pyran -2-one (CAS No. 857249 -05 -9) represents a fascinating compound with diverse applications in pharmaceutical research and industrial chemistry. Its unique structural features, coupled with recent advances in synthetic methodologies and computational modeling, position it as a valuable asset for future drug development efforts. As research continues to uncover new biological activities and synthetic pathways, this compound is poised to play an increasingly important role in addressing unmet medical needs.